Cas no 1404194-95-1 (1,2,3-Trifluoro-4-(trifluoromethoxy)benzene)

• Product Name: 1,2,3-Trifluoro-4-(trifluoromethoxy)benzene
• CAS No: 1404194-95-1
• MF: C₇H₂F₆O
• MW: 216.080603122711
• CID: 4698798
• Update Time: 2023-08-15

1,2,3-Trifluoro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trifluoro-4-(trifluoromethoxy)benzene
• 1,2,3-Trifluoro-4-(trifluoromethoxy)benzene

• Inchi： 1S/C7H2F6O/c8-3-1-2-4(6(10)5(3)9)14-7(11,12)13/h1-2H
• InChI Key： PVZIFOMMCVYAPI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 9.2